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Compound of Interest

1-carbamimidoy!-2-
Compound Name:
cyclohexylguanidine;hydrochloride

cat. No.: B1281038

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,
mechanism of action, and relevant experimental protocols for 1-carbamimidoyl-2-
cyclohexylguanidine hydrochloride, commonly known as Proguanil Hydrochloride. This
document is intended to serve as a valuable resource for professionals engaged in
pharmaceutical research and development.

Chemical and Physical Properties

Proguanil hydrochloride is a synthetic biguanide derivative of pyrimidine used as a prophylactic
antimalarial drug.[1][2] It is a white, crystalline powder that is odorless and has a bitter taste.[3]

The following table summarizes the key chemical and physical properties of Proguanil
Hydrochloride.
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Property Value Reference(s)

(1E)-1-[amino-(4-
chloroanilino)methylidene]-2-

IUPAC Name [21[4]
propan-2-

ylguanidine;hydrochloride

Proguanil HCI, Chlorguanide
Synonyms _ _ [21[5]
Hydrochloride, Paludrine

CAS Number 637-32-1 [2][41[6]
Molecular Formula C11H17CI2Ns [2][4]
Molecular Weight 290.19 g/mol [2][3]
Melting Point 249-251 °C [5]
Boiling Point 402.7 °C at 760 mmHg [5]

Soluble in ethanol (95%);
B slightly soluble in water;
Solubility _ _ _ [3]
practically insoluble in

chloroform and ether.

Appearance White, crystalline powder [3]

Mechanism of Action: A Prodrug Approach to
Malaria Prophylaxis

Proguanil is a prodrug, meaning it is administered in an inactive form and is metabolized in the
body to its active form.[7] The primary mechanism of action involves the inhibition of
dihydrofolate reductase (DHFR), a critical enzyme in the folate synthesis pathway of malaria
parasites.[8]

The metabolic activation of proguanil to its active metabolite, cycloguanil, is carried out by
cytochrome P450 enzymes in the liver, primarily CYP2C19.[7][9] Cycloguanil then selectively
inhibits the bifunctional dihydrofolate reductase-thymidylate synthase (DHFR-TS) of the
Plasmodium parasite.[2] This inhibition blocks the synthesis of purines and pyrimidines, which
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are essential for DNA synthesis and cell multiplication, ultimately leading to the parasite's
death.[1]

The following diagram illustrates the metabolic activation and mechanism of action of
Proguanil.
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Mechanism of Action of Proguanil Hydrochloride
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Caption: Metabolic activation of Proguanil and inhibition of the parasite's DHFR enzyme.
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Experimental Protocols

This section details common experimental protocols for the synthesis and analysis of Proguanil
Hydrochloride.

Synthesis of Proguanil Hydrochloride

A common method for the synthesis of Proguanil hydrochloride involves the reaction of p-
chlorophenyl cyanoguanidine with isopropylamine in the presence of a metal salt catalyst.[10]
[11]

Materials:

p-chlorophenyl cyanoguanidine

Isopropylamine

Copper sulfate pentahydrate

Ethanol

Water

Hydrochloric acid (HCI)

Procedure:[10]

Stir a mixture of p-chlorophenyl cyanoguanidine in ethanol and water at 25-35°C.
o Add copper sulfate pentahydrate to the stirring solution.
e Add isopropylamine to the reaction mixture.

e Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress
by Thin Layer Chromatography (TLC).

o After completion, add water to the reaction mixture.

e Add aqueous HCI solution to precipitate the proguanil complex.
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« Filter the complex and wash with water.
e Suspend the complex in water and pass hydrogen sulfide gas to precipitate copper sulfide.
« Filter the copper sulfide and wash with hot water.

o Cool the filtrate and add aqueous sodium hydroxide solution to precipitate the proguanil
base.

« Filter the solid product, dry it, and then convert it to the hydrochloride salt by treatment with
HCI.

Analytical Method: Reversed-Phase High-Performance
Liquid Chromatography (RP-HPLC)

RP-HPLC is a widely used technique for the identification and quantification of Proguanil
Hydrochloride in pharmaceutical dosage forms.[12][13][14]

Instrumentation:

e HPLC system with a UV detector

e C18 column (e.g., Kromasil C18, 150 mm x 4.6 mm, 5 um)
Chromatographic Conditions:[14]

» Mobile Phase: A mixture of a buffer (e.g., 4.0 g of Hexane-1-sulphonic acid, sodium salt in a
mixture of 790 mL water and 10 mL glacial acetic acid) and methanol in a ratio of 45:55 (v/v).
[12]

e Flow Rate: 1.2 mL/min
» Detection Wavelength: 254 nm[14]
¢ Injection Volume: 20 pL

e Run Time: 30 min
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Standard Solution Preparation:

Accurately weigh 10 mg of Proguanil hydrochloride reference standard.

Dissolve in 70 mL of the mobile phase in a 100 mL volumetric flask.

Sonicate for 15 minutes.

Dilute to the mark with the mobile phase to obtain a concentration of 100 pg/mL.
Sample Preparation (from tablets):
e Weigh and finely powder twenty tablets.

o Take an amount of powder equivalent to 10 mg of Proguanil hydrochloride and transfer it to a
100 mL volumetric flask.

e Add 70 mL of the mobile phase and sonicate for 15 minutes.
 Allow the solution to cool to room temperature.

e Make up the volume with the mobile phase and mix.

« Filter the solution through a 0.45 um filter.

The following diagram outlines the general workflow for the RP-HPLC analysis of Proguanil
Hydrochloride.
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RP-HPLC Analysis Workflow for Proguanil Hydrochloride
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Caption: General workflow for the quantitative analysis of Proguanil HCI by RP-HPLC.
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This guide provides foundational technical information on 1-carbamimidoyl-2-
cyclohexylguanidine hydrochloride. For further details on specific applications, safety, and
handling, consulting the primary literature and safety data sheets is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydrochloride-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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